Cas no 1544849-38-8 (2-2-(4-fluorophenyl)propylpyrrolidine)

• Product Name: 2-2-(4-fluorophenyl)propylpyrrolidine
• CAS No: 1544849-38-8
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5941377
• PubChem ID: 83909035
• Update Time: 2025-06-11

2-2-(4-fluorophenyl)propylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-fluorophenyl)propylpyrrolidine
• EN300-1840590
• 2-[2-(4-fluorophenyl)propyl]pyrrolidine
• 1544849-38-8

• Inchi： 1S/C13H18FN/c1-10(9-13-3-2-8-15-13)11-4-6-12(14)7-5-11/h4-7,10,13,15H,2-3,8-9H2,1H3
• InChI Key： VBGDDHGCPKJVRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CC1CCCN1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-2-(4-fluorophenyl)propylpyrrolidine

Research Brief on 2-2-(4-fluorophenyl)propylpyrrolidine (CAS: 1544849-38-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-2-(4-fluorophenyl)propylpyrrolidine (CAS: 1544849-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and fluorophenyl moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2-2-(4-fluorophenyl)propylpyrrolidine exhibits affinity for specific receptors in the central nervous system, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The fluorophenyl group is believed to enhance the compound's bioavailability and binding efficiency, making it a valuable scaffold for further optimization.

In addition to its neurological applications, recent studies have investigated the compound's potential in oncology. The pyrrolidine core has been shown to interact with certain enzymes involved in cancer cell proliferation. Researchers have synthesized derivatives of 2-2-(4-fluorophenyl)propylpyrrolidine to evaluate their efficacy in inhibiting tumor growth, with some derivatives demonstrating significant activity in preclinical models. These findings highlight the versatility of this compound in addressing diverse medical challenges.

The synthetic chemistry of 2-2-(4-fluorophenyl)propylpyrrolidine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating large-scale production for further studies. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve enantiomerically pure forms of the compound, which are critical for understanding its structure-activity relationships.

Despite these advancements, challenges remain in the development of 2-2-(4-fluorophenyl)propylpyrrolidine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and off-target effects need to be addressed in future studies. However, the compound's promising pharmacological properties and synthetic tractability make it a compelling subject for ongoing research.

In conclusion, 2-2-(4-fluorophenyl)propylpyrrolidine (CAS: 1544849-38-8) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its diverse applications, from neurology to oncology, coupled with recent advancements in synthetic methodologies, underscore its potential for future drug development. Continued research efforts will be essential to fully elucidate its therapeutic capabilities and overcome existing challenges.